Cas no 146830-83-3 (1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-)

146830-83-3 structure
Product name:1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-
CAS No:146830-83-3
MF:C12H10N4O2
MW:242.23340177536
CID:1323243
1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-
- 1H-Purine-2,6-dione, 3,9-dihydro-1-(phenylmethyl)-
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- Inchi: 1S/C12H10N4O2/c17-11-9-10(14-7-13-9)15-12(18)16(11)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,13,14)(H,15,18)
- InChI Key: PCBFNMPKPKBIAA-UHFFFAOYSA-N
- SMILES: N1C2=C(NC(=O)N(CC3=CC=CC=C3)C2=O)NC=1
Computed Properties
- Exact Mass: 242.0805
Experimental Properties
- Density: 1.457±0.06 g/cm3(Predicted)
- PSA: 78.09
- pka: 7.60±0.70(Predicted)
1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)- Related Literature
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Yue-Jian Liang,Zhi-Wen Zhao,Yun Geng,Qing-Qing Pan,Hao-Yu Gu,Liang Zhao,Min Zhang,Shui-Xing Wu New J. Chem., 2020,44, 9767-9774
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Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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Maxime Melikian,Johannes Gramüller,Johnny Hioe,Julian Greindl,Ruth M. Gschwind Chem. Sci., 2019,10, 5226-5234
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Mi-Hee Jung,Kyoung Chul Ko,Woo Ram Lee Dalton Trans., 2019,48, 15074-15090
146830-83-3 (1H-Purine-2,6-dione, 3,7-dihydro-1-(phenylmethyl)-) Related Products
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